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Compound of Interest

Compound Name: FTY720-C2

Cat. No.: B1674170 Get Quote

FTY720-C2 Technical Support Center
Disclaimer: Information regarding a specific analog termed "FTY720-C2" is not readily available

in the public domain. The following information is based on the properties of the parent

compound, FTY720 (Fingolimod). It is highly probable that FTY720-C2, as a derivative, will

exhibit similar solubility and stability characteristics. However, empirical verification is strongly

recommended.

Frequently Asked Questions (FAQs)
Q1: How should I dissolve FTY720-C2 for use in cell culture?

A1: FTY720-C2 is expected to be sparingly soluble in aqueous solutions like culture media and

phosphate-buffered saline (PBS).[1][2][3] The recommended method for preparing a working

solution for cell culture is to first dissolve the compound in an organic solvent, such as ethanol

or DMSO, to create a concentrated stock solution.[1] This stock solution can then be serially

diluted in your pre-warmed culture medium to the final desired concentration.

Q2: What is the recommended storage condition for FTY720-C2 stock solutions?

A2: FTY720 stock solutions in organic solvents like DMSO or ethanol should be stored at -20°C

for long-term stability, where it can be stable for at least two years.[1] It is advisable to aliquot

the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.
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Aqueous solutions of FTY720 are not recommended for storage for more than one day and

should ideally be prepared fresh for each experiment.[1][2]

Q3: Can I expect FTY720-C2 to be stable in my culture medium during a multi-day experiment?

A3: The stability of FTY720 in aqueous solutions, including culture media, is limited.[2] For

long-term experiments, this instability could lead to a decrease in the effective concentration of

the compound over time. A study on a liposomal formulation of FTY720 showed that in RPMI

1640 with 10% FBS at 37°C, over 50% of the compound remained encapsulated after 24

hours.[2] While this indicates a degree of stability, it is recommended to replace the medium

with freshly prepared FTY720-C2 solution periodically during long-term incubation to ensure a

consistent concentration.

Q4: What are the known cellular targets of FTY720?

A4: FTY720 is a structural analog of sphingosine.[4] In vivo, it is phosphorylated by

sphingosine kinase 2 (SphK2) to its active form, FTY720-phosphate (FTY720-P).[4][5][6][7]

FTY720-P is a potent agonist at four of the five sphingosine-1-phosphate (S1P) receptors:

S1P1, S1P3, S1P4, and S1P5.[4] This interaction leads to the internalization and

downregulation of S1P1 receptors, which is crucial for its immunomodulatory effects.[4][8]

FTY720 itself can also have effects independent of its phosphorylation, including the inhibition

of cytosolic phospholipase A2 (cPLA2) and ceramide synthases.[9]

Troubleshooting Guides
Issue 1: Precipitation is observed immediately after adding FTY720-C2 to the culture medium.

Question: I dissolved my FTY720-C2 in DMSO and added it to my cell culture medium, but I

immediately saw a precipitate form. What is happening and how can I prevent it?

Answer: This phenomenon, often called "crashing out," is common with hydrophobic

compounds when a concentrated organic stock solution is rapidly diluted into an aqueous

environment. The compound's solubility limit in the final medium composition is exceeded.

Solutions:
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Decrease the Final Concentration: The most straightforward solution is to lower the final

working concentration of FTY720-C2.

Use a Serial Dilution Approach: Instead of adding the concentrated DMSO stock directly to

the full volume of media, perform an intermediate dilution step. Add a small volume of the

DMSO stock to a smaller volume of pre-warmed (37°C) media while gently vortexing.

Then, add this intermediate dilution to the rest of your culture medium.

Optimize the Co-solvent Concentration: Ensure the final concentration of the organic

solvent (e.g., DMSO) in your culture medium is as low as possible (typically ≤ 0.5%) to

minimize solvent-induced toxicity and precipitation.

Pre-warm the Medium: Always use culture medium that has been pre-warmed to 37°C, as

solubility generally increases with temperature.

Issue 2: The culture medium containing FTY720-C2 becomes cloudy or shows crystalline

precipitate after incubation.

Question: My FTY720-C2 solution in the culture medium was clear initially, but after several

hours in the incubator, I noticed a precipitate. What could be the cause?

Answer: Delayed precipitation can be due to several factors related to the dynamic

environment of cell culture.

Potential Causes and Solutions:

Compound Instability: FTY720 can be unstable in aqueous solutions.[2] Degradation

products may be less soluble and precipitate out of solution.

Solution: For long-term experiments, consider replacing the medium with a freshly

prepared FTY720-C2 solution every 24-48 hours.

Interaction with Media Components: FTY720-C2 may interact with components in the

culture medium, such as proteins and salts, forming insoluble complexes over time.

Solution: If possible, test the solubility and stability of FTY720-C2 in different basal

media formulations (e.g., DMEM vs. RPMI-1640) to see if the issue persists.
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pH and Temperature Fluctuations: Changes in pH due to cellular metabolism or

temperature fluctuations from opening the incubator can affect compound solubility.

Solution: Ensure your incubator is properly calibrated for CO2 and temperature.

Minimize the time that culture vessels are outside the incubator.

Data Presentation
Table 1: Solubility of FTY720 (Fingolimod)

Solvent Maximum Concentration Notes

DMSO ≥ 100 mg/mL (290.76 mM) [10]

Ethanol 100 mg/mL (290.76 mM)
Requires sonication for

dissolution.[10][11]

Water 50 mg/mL (145.38 mM)
Requires sonication for

dissolution.[10]

PBS (pH 7.2) Sparingly soluble
Solubility is significantly lower

than in water.[1][3]

1:1 Ethanol:PBS (pH 7.2) 0.2 mg/mL
A method to prepare aqueous

solutions.[1][2]

Table 2: Stability of FTY720 in Different Conditions
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Condition Stability Source

Aqueous Solution (general)
Not recommended for storage

> 1 day
[1][2]

Liposomal FTY720 in PBS (pH

7.4) at 37°C
>50% retained after 24 hours [2]

Liposomal FTY720 in RPMI

1640 + 10% FBS at 37°C
>50% retained after 24 hours [2]

Whole Blood at Room

Temperature
Stable for 16 hours [12]

Whole Blood at 4°C Stable for at least 8 days [12]

Experimental Protocols
Protocol 1: Preparation of FTY720-C2 Stock and Working Solutions

Materials:

FTY720-C2 powder

DMSO or 200-proof ethanol

Sterile microcentrifuge tubes

Sterile, pre-warmed (37°C) cell culture medium

Vortex mixer

Calibrated pipettes

Procedure for 10 mM Stock Solution in DMSO: a. Aseptically weigh out a precise amount of

FTY720-C2 powder (e.g., 1 mg). The molecular weight of FTY720 hydrochloride is 343.9

g/mol . Adjust calculations based on the specific molecular weight of your FTY720-C2. b.

Add the appropriate volume of DMSO to achieve a 10 mM concentration. For 1 mg of

FTY720 (MW 343.9), this would be 290.8 µL of DMSO. c. Vortex thoroughly until the powder
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is completely dissolved. d. Aliquot the stock solution into sterile, single-use tubes and store

at -20°C.

Procedure for Preparing a 10 µM Working Solution: a. Thaw a single aliquot of the 10 mM

FTY720-C2 stock solution. b. Perform a serial dilution. For example, add 1 µL of the 10 mM

stock solution to 999 µL of pre-warmed culture medium to get a 10 µM working solution. c.

Gently vortex the working solution before adding it to your cell culture.

Protocol 2: Assessment of FTY720-C2 Solubility in Culture Medium

Materials:

FTY720-C2

Culture medium of interest (e.g., DMEM, RPMI-1640)

Sterile, clear microcentrifuge tubes or a 96-well plate

Incubator (37°C, 5% CO2)

Microscope

Spectrophotometer (optional, for quantitative analysis)

Procedure: a. Prepare a range of FTY720-C2 concentrations in your culture medium using

the serial dilution method described in Protocol 1. Include a vehicle control (medium with the

same final concentration of solvent). b. Aliquot these solutions into a 96-well plate or

microcentrifuge tubes. c. Visually inspect for any signs of precipitation immediately after

preparation. d. Incubate the plate/tubes under standard cell culture conditions (37°C, 5%

CO2). e. At various time points (e.g., 1, 4, 24, 48 hours), visually inspect the solutions for any

cloudiness or precipitate using a microscope. f. (Optional) For a quantitative assessment,

measure the absorbance of the solutions at a wavelength where the compound does not

absorb (e.g., 600 nm). An increase in absorbance over time indicates precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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